Cas no 1261532-29-9 (1-(Chloromethyl)naphthalene-3-acetonitrile)

• Product Name: 1-(Chloromethyl)naphthalene-3-acetonitrile
• CAS No: 1261532-29-9
• MF: C₁₃H₁₀ClN
• MW: 215.678202152252
• CID: 4935750
• Update Time: 2025-10-24

1-(Chloromethyl)naphthalene-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)naphthalene-3-acetonitrile

• Inchi： 1S/C13H10ClN/c14-9-12-8-10(5-6-15)7-11-3-1-2-4-13(11)12/h1-4,7-8H,5,9H2
• InChI Key： ZNFXCZVVRJLECD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC#N)C=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(Chloromethyl)naphthalene-3-acetonitrile

Introduction to 1-(Chloromethyl)naphthalene-3-acetonitrile (CAS No. 1261532-29-9)

1-(Chloromethyl)naphthalene-3-acetonitrile, identified by the chemical formula CAS No. 1261532-29-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its naphthalene core structure functionalized with a chloromethyl group and an acetonitrile moiety, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electrophilic and nucleophilic sites in its molecular framework allows for diverse chemical transformations, making it a versatile building block in the synthesis of more complex molecules.

The naphthalene backbone, a fused pair of benzene rings, provides a stable aromatic system that can undergo various electrophilic and nucleophilic aromatic substitutions. The chloromethyl group (–CH₂Cl) introduces reactivity through its electrophilic nature, enabling reactions such as nucleophilic addition and cross-coupling processes. Concurrently, the acetonitrile group (–CN) serves as a site for further functionalization, including reduction to an amine or conversion to other nitrogen-containing derivatives. These combined features make 1-(Chloromethyl)naphthalene-3-acetonitrile a compelling candidate for use in the development of novel pharmaceuticals and agrochemicals.

In recent years, the pharmaceutical industry has seen a surge in the demand for innovative intermediates that can facilitate the rapid synthesis of bioactive molecules. 1-(Chloromethyl)naphthalene-3-acetonitrile has emerged as a key player in this landscape due to its ability to serve as a precursor for a wide range of pharmacologically relevant compounds. For instance, researchers have leveraged this compound to synthesize derivatives with potential antimicrobial and anti-inflammatory properties. The naphthalene scaffold is particularly interesting because it is found in numerous natural products and drug molecules, suggesting that derivatives of 1-(Chloromethyl)naphthalene-3-acetonitrile may exhibit similar biological activities.

One of the most notable applications of 1-(Chloromethyl)naphthalene-3-acetonitrile is in the synthesis of heterocyclic compounds, which are integral to many modern drugs. By reacting this compound with various nucleophiles, chemists can introduce nitrogen-containing rings into the molecular structure, creating scaffolds that mimic those found in active pharmaceutical ingredients (APIs). For example, studies have demonstrated that treatment of 1-(Chloromethyl)naphthalene-3-acetonitrile with ammonia or amine derivatives can yield naphthylamine derivatives, which are known for their role in medicinal chemistry. These transformations highlight the compound's utility as a versatile intermediate for constructing complex organic molecules.

The synthetic versatility of 1-(Chloromethyl)naphthalene-3-acetonitrile is further underscored by its compatibility with modern catalytic methods. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce additional functional groups onto the naphthalene core. Such methodologies allow for precise control over molecular architecture, enabling the creation of libraries of compounds with tailored properties. This capability is particularly valuable in drug discovery pipelines, where high-throughput screening requires access to diverse molecular structures.

Recent advancements in computational chemistry have also enhanced the utility of 1-(Chloromethyl)naphthalene-3-acetonitrile by allowing researchers to predict its reactivity and optimize synthetic routes before conducting experiments. Molecular modeling studies have revealed insights into how different substituents on the naphthalene ring influence its electronic properties and interaction with other molecules. These predictions not only accelerate the synthesis process but also reduce experimental waste by minimizing trial-and-error approaches. As computational tools continue to evolve, their integration with traditional synthetic methodologies will likely further expand the applications of 1-(Chloromethyl)naphthalene-3-acetonitrile.

The role of 1-(Chloromethyl)naphthalene-3-acetonitrile extends beyond pharmaceuticals into other areas of chemical research. For instance, material scientists have explored its use in developing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system provided by the naphthalene core allows for efficient charge transport, making derivatives of this compound promising candidates for electronic applications. Additionally, its ability to undergo polymerization reactions has been exploited to create novel polymeric materials with unique optical and electronic properties.

In conclusion, 1-(Chloromethyl)naphthalene-3-acetonitrile (CAS No. 1261532-29-9) represents a fascinating compound with broad utility across multiple domains of chemistry and materials science. Its unique structural features—combining an electrophilic chloromethyl group with a nucleophilic acetonitrile moiety on a stable naphthalene backbone—make it an invaluable intermediate for synthetic chemists. As research progresses, new applications and methodologies will undoubtedly emerge, further solidifying its importance in both academic and industrial settings.